Cas no 8016-85-1 (3-(3-Chlorophenyl)prop-2-yn-1-ol)

3-(3-Chlorophenyl)prop-2-yn-1-ol structure
8016-85-1 structure
Product Name:3-(3-Chlorophenyl)prop-2-yn-1-ol
CAS No:8016-85-1
MF:C9H7ClO
MW:166.604281663895
CID:725200
Update Time:2024-10-27

3-(3-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • Oils,tangerine
    • Tangerineoil
    • 3-(3-chlorophenyl)prop-2-yn-1-ol
    • 2-Propyn-1-ol,3-(3-chlorophenyl)-
    • 3-(3-Chloro-phenyl)-prop-2-yn-1-ol
    • 3-(3-chlorophenyl)-2-propyn-1-ol
    • VZ25974
    • BL006488
    • AB0036910
    • Y4129
    • A839855
    • Tangerineessentialoil
    • Oils, tangerine
    • ESSENTIALOILOFTANGERINE
    • OILTANGERINE
    • tangerine oil america
    • tangerine oil folded
    • Red orange essential oil
    • 3-(3-Chlorophenyl)prop-2-yn-1-ol
    • Inchi: 1S/C9H7ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,6H2
    • InChI Key: JSWQDMZGLWMJEG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C#CCO)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2

3-(3-Chlorophenyl)prop-2-yn-1-ol Security Information

  • Safety Term:A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes. See also individual components, ALDEHYDES, ALCOHOLS, and ESTERS.

3-(3-Chlorophenyl)prop-2-yn-1-ol Customs Data

  • HS CODE:1302190200
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